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Compound of Interest

Compound Name: Picoxystrobin

Cat. No.: B033183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

behavior of the fungicide picoxystrobin. It is designed to be a valuable resource for

researchers, environmental scientists, and professionals involved in the development and

assessment of agrochemicals. This document synthesizes key data on the degradation,

mobility, and dissipation of picoxystrobin in various environmental compartments and details

the methodologies of pivotal experimental studies.

Physicochemical Properties
A fundamental understanding of the environmental fate of a chemical begins with its

physicochemical properties. These properties govern its distribution and behavior in the

environment.
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Property Value Reference

IUPAC Name

methyl (E)-3-methoxy-2-[2-({[6-

(trifluoromethyl)pyridin-2-

yl]oxy}methyl)phenyl]prop-2-

enoate

[1]

CAS Number 117428-22-5 [2]

Molecular Formula C₁₈H₁₆F₃NO₄ [1]

Molecular Weight 367.3 g/mol [2]

Water Solubility 3.1 mg/L (at 20 °C)

Vapor Pressure 5.5 x 10⁻³ mPa (at 20 °C)

Octanol-Water Partition

Coefficient (log Kow)
3.6 (at 20 °C)

Environmental Fate Summary
Picoxystrobin is subject to several processes in the environment that determine its

persistence and potential for exposure to non-target organisms. The primary routes of

dissipation are microbial degradation in soil and photolysis.

Degradation in Soil
Picoxystrobin is considered to be moderately persistent in soils.[3] The primary degradation

pathway in soil is aerobic microbial degradation.

Study Type Half-life (DT₅₀) Reference

Aerobic Soil Metabolism

(Laboratory, 20°C)
16 - 73 days [2]

Field Dissipation 1.3 - 35 days [2]

Soil Surface Photolysis

(equivalent to 30 summer days

at 50° latitude)

7 days [2]
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Behavior in Water Systems
In aquatic environments, picoxystrobin's fate is influenced by hydrolysis and photolysis. It is

stable to hydrolysis under acidic and neutral conditions. Photolysis in water can be a significant

degradation pathway.

Study Type Half-life (DT₅₀) Conditions Reference

Hydrolysis Stable pH 4 and 7

Hydrolysis ~15 days pH 9, 50°C

Aqueous Photolysis 21 days pH 7 [4]

Water-Sediment

System (Water phase)
7 - 15 days

Laboratory and

outdoor

Mobility
The mobility of picoxystrobin in soil is generally low to moderate, indicating a limited potential

to leach into groundwater.[3] The adsorption of picoxystrobin to soil particles is a key factor

controlling its mobility.

Parameter Value Interpretation Reference

Adsorption Coefficient

(Koc)
741 - 1200 L/kg

Low to Moderate

Mobility
[3]

Volatilization
Due to its low vapor pressure, volatilization is not considered a major route of dissipation for

picoxystrobin from soil or water surfaces.[3]

Degradation Pathways
The degradation of picoxystrobin in the environment proceeds through several key reactions,

primarily involving the cleavage of the ether bridge and hydrolysis of the ester group. This leads

to the formation of several metabolites.
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Picoxystrobin Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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